Cas no 125453-11-4 (benzyl N-(1H-benzotriazol-1-ylmethyl)carbamate)

• Product Name: benzyl N-(1H-benzotriazol-1-ylmethyl)carbamate
• CAS No: 125453-11-4
• MF: C₁₅H₁₄N₄O₂
• MW: 282.29726266861
• CID: 2900566
• PubChem ID: 3384986
• Update Time: 2025-04-21

benzyl N-(1H-benzotriazol-1-ylmethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(1H-benzotriazol-1-ylmethyl)carbamate
• (1H-benzotriazol-1-ylmethyl)-carbamic acid phenylmethyl ester;.1-[N-(benzyloxycarbonyl)aminomethyl]benzotriazole;
• H28846
• 125453-11-4
• Benzotriazol-1-ylmethyl-carbamic acid benzyl ester
• DA-13538
• Benzyl N-(benzotriazol-1-ylmethyl)carbamate

• Inchi： 1S/C15H14N4O2/c20-15(21-10-12-6-2-1-3-7-12)16-11-19-14-9-5-4-8-13(14)17-18-19/h1-9H,10-11H2,(H,16,20)
• InChI Key： QLWKGZZNXWGSSR-UHFFFAOYSA-N
• SMILES： O(C(NCN1C2C=CC=CC=2N=N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 282.11200
• Monoisotopic Mass: 282.11167570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69Ų

Experimental Properties

• PSA: 69.04000
• LogP: 2.70610